Cas no 62035-96-5 (1,3,4-Oxadiazol-2-amine, 5-(4-chloro-2-methylphenyl)-)

• Product Name: 1,3,4-Oxadiazol-2-amine, 5-(4-chloro-2-methylphenyl)-
• CAS No: 62035-96-5
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 460057
• PubChem ID: 12325059
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2-amine, 5-(4-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine, 5-(4-chloro-2-methylphenyl)-
• 5-(4-chloro-2-methylphenyl)-1,3,4-oxadiazol-2-amine
• DTXSID50489321
• 62035-96-5

• Inchi： 1S/C9H8ClN3O/c1-5-4-6(10)2-3-7(5)8-12-13-9(11)14-8/h2-4H,1H3,(H2,11,13)
• InChI Key： QNUIIAOGTAEFPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=NN=C(N)O2)=C(C)C=1

Computed Properties

• Exact Mass: 209.03574
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94